Cas no 1804143-84-7 (2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1804143-84-7
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4979193
• Update Time: 2025-10-28

2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c11-9-6(4-7(14)5-12)2-1-3-8(9)10(13)15/h1-3H,4-5H2
• InChI Key： HUYVEJNLQNMSBO-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC=CC=1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride

2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl Chloride: A Comprehensive Overview

2-Bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride, with the CAS number 1804143-84-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a bromine atom, a chlorinated propyl group, and an acyl chloride functional group. Its versatility in chemical reactions makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel drug candidates.

The synthesis of 2-bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride involves a series of carefully controlled reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing both production costs and environmental impact. Researchers have also explored the use of green chemistry principles to optimize the synthesis process, aligning with global sustainability goals.

In terms of applications, this compound has been extensively utilized in the construction of bioactive molecules. For instance, it serves as a key intermediate in the synthesis of antimicrobial agents and cancer therapeutic agents. A study published in the Journal of Medicinal Chemistry highlighted its role in forming a novel class of compounds that exhibit potent inhibitory activity against specific enzymes involved in disease progression. The compound's ability to undergo various coupling reactions further enhances its utility in drug design.

The structural features of 2-bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride contribute significantly to its reactivity. The presence of electron-withdrawing groups such as bromine and chlorine increases the electrophilicity of the acyl chloride moiety, making it highly reactive toward nucleophiles. This property is exploited in peptide bond formation and other condensation reactions, which are fundamental to organic synthesis.

Recent studies have also focused on understanding the stability and degradation pathways of this compound under various conditions. Insights into its thermal stability and hydrolytic behavior are crucial for its safe handling and storage. Additionally, researchers have investigated its potential interactions with biological systems, paving the way for its application in targeted drug delivery systems.

In conclusion, 2-bromo-3-(3-chloro-2-oxopropyl)benzoyl chloride stands out as a versatile and valuable compound in modern chemical research. Its unique structure, combined with advancements in synthetic methodologies and application-oriented studies, positions it as a cornerstone in the development of innovative chemical entities. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow further.